Cas no 2105824-16-4 ((1S)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine)

• Product Name: (1S)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine
• CAS No: 2105824-16-4
• MF: C₁₂H₁₄FNO
• MW: 207.24406671524
• CID: 5916155
• PubChem ID: 135377989
• Update Time: 2025-05-26

(1S)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2105824-16-4
• (1S)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine
• EN300-745209
• SCHEMBL20559465

• Inchi： 1S/C12H14FNO/c1-2-3-10(14)12-7-8-6-9(13)4-5-11(8)15-12/h4-7,10H,2-3,14H2,1H3/t10-/m0/s1
• InChI Key： AFHYLNONRNYOIO-JTQLQIEISA-N
• SMILES： FC1C=CC2=C(C=1)C=C([C@H](CCC)N)O2

Computed Properties

• Exact Mass: 207.105942232g/mol
• Monoisotopic Mass: 207.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2Ų

Additional information on (1S)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine

Research Brief on (1S)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine (CAS: 2105824-16-4): Recent Advances and Applications

The compound (1S)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine (CAS: 2105824-16-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its benzofuran scaffold and fluorine substitution, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders. Recent studies have explored its potential as a modulator of neurotransmitter systems, with a focus on its enantioselective interactions and metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's affinity for serotonin and dopamine receptors, revealing its selective binding to 5-HT_2A receptors (K_i = 12 nM). The (1S)-enantiomer demonstrated superior potency compared to its (1R)-counterpart, highlighting the importance of stereochemistry in its pharmacological profile. Molecular docking simulations further elucidated its binding mode, suggesting hydrogen bonding interactions with conserved residues in the orthosteric pocket.

In preclinical models of neuropsychiatric disorders, (1S)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine exhibited dose-dependent anxiolytic effects in the elevated plus maze test, without inducing sedation at therapeutic doses. Its metabolic stability was assessed using human liver microsomes, showing a half-life of 3.2 hours, which suggests favorable pharmacokinetic properties for further development. Researchers also noted its ability to cross the blood-brain barrier, as confirmed by LC-MS/MS analysis of brain homogenates.

The synthetic route to this compound has been optimized in recent work, with a key asymmetric reductive amination step achieving 98% enantiomeric excess. Process chemistry studies have focused on scaling up the synthesis while maintaining high purity, addressing challenges related to the fluorine-sensitive intermediates. Analytical characterization by ¹⁹F NMR and chiral HPLC has been critical for quality control in these developments.

Emerging applications extend beyond CNS disorders, with preliminary data suggesting potential in inflammatory conditions. The fluorobenzofuran moiety appears to confer both metabolic stability and target engagement properties that are being explored in structure-activity relationship (SAR) studies. Patent activity surrounding this chemical scaffold has increased significantly, with several filings in 2023-2024 covering novel derivatives and formulations.

Future research directions include comprehensive toxicology profiling and further optimization of the pharmacokinetic properties. The compound's unique structural features continue to make it a valuable probe for understanding neurotransmitter receptor modulation and a promising lead for therapeutic development. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.